![molecular formula C19H15ClN2O4 B057626 4-Deschloro-2-chlorobenzoyl Rebapimide CAS No. 90098-06-9](/img/structure/B57626.png)
4-Deschloro-2-chlorobenzoyl Rebapimide
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Overview
Description
4-Deschloro-2-chlorobenzoyl Rebapimide (DCBR) is a small molecule inhibitor of the enzyme dihydroorotate dehydrogenase (DHODH). It is a member of the benzoyl-substituted rebapimide family of compounds, which have been studied for their potential use in the treatment of various diseases, including cancer and inflammatory diseases. DCBR has been shown to inhibit DHODH activity and to have anti-tumor activity in preclinical studies. In addition, DCBR has been studied for its potential to modulate the immune system and to act as a prodrug for the delivery of other drugs.
Scientific Research Applications
Advances in Chemical Solvent Research
Deep Eutectic Solvents (DESs) represent a significant advancement in the field of chemical solvents, characterized by their low toxicity, biodegradability, and cost-effectiveness. These solvents are promising for applications as "designer" solvents with tunable physicochemical properties. The research underscores the importance of understanding the microscopic mechanisms that govern the structure-property relationships in DESs, which are crucial for developing predictive models and fundamental understanding of these solvents. The biocompatibility and potential for green chemistry applications make DESs an area of significant interest for future research efforts aimed at environmental sustainability and innovative solvent applications (Hansen et al., 2020).
Environmental and Ecotoxicological Concerns
The widespread use of the herbicide 2,4-dichlorophenoxyacetic acid (2,4-D), a compound similar in nomenclature to the queried chemical, raises concerns about environmental pollution and ecotoxicology. This herbicide is among the most widely distributed pollutants, with potential toxic effects on non-target organisms and ecosystems. Research emphasizes the need for further exploration of its fate, accumulation, and impacts at low exposure levels, advocating for reliable data to inform regulations and protect populations from exposure. The environmental persistence and potential for bioaccumulation necessitate targeted research efforts to mitigate adverse effects on human health and ecosystems (Islam et al., 2017).
Potential for Regeneration and Recovery
The regeneration of adsorbents and recovery of heavy metals from water treatment processes is a critical aspect of environmental sustainability. Research in this area focuses on the efficiency of adsorbents for removing heavy metals and the subsequent regeneration of these adsorbents for reuse. The review highlights the need for feasible methods to recover heavy metals from spent adsorbents and the reuse of desorbing agents, underscoring the importance of managing used adsorbents before disposal. This research direction is vital for reducing waste and enhancing the circularity of resources in environmental management practices (Lata et al., 2015).
Safety and Hazards
4-Deschloro-2-chlorobenzoyl Rebapimide is classified as having acute toxicity when ingested (Category 3 according to EU Regulation 1272/2008 and US OSHA 1910.1200). The compound is toxic if swallowed, and it’s recommended to wash hands thoroughly after handling. If swallowed, it’s advised to immediately call a poison center or doctor .
properties
IUPAC Name |
2-[(2-chlorobenzoyl)amino]-3-(2-oxo-1H-quinolin-4-yl)propanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15ClN2O4/c20-14-7-3-1-6-13(14)18(24)22-16(19(25)26)9-11-10-17(23)21-15-8-4-2-5-12(11)15/h1-8,10,16H,9H2,(H,21,23)(H,22,24)(H,25,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CICRNAAVEZYNSB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CC(=O)N2)CC(C(=O)O)NC(=O)C3=CC=CC=C3Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15ClN2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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